Oxygen-17 dynamic nuclear polarisation enhanced solid-state NMR spectroscopy at 18.8 T†
Chemical Communications Pub Date: 2017-01-26 DOI: 10.1039/C6CC09743J
Abstract
We report 17O dynamic nuclear polarisation (DNP) enhanced solid-state NMR experiments at 18.8 T. Several formulations were investigated on the Mg(OH)2 compound. A signal enhancement factor of 17 could be obtained when the solid particles were incorporated into a glassy o-terphenyl matrix doped with BDPA using the Overhauser polarisation transfer scheme whilst the cross effect mechanism enabled by TEKPol yielded a slightly lower enhancement but more time efficient data acquisition.
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Journal Nameļ¼Chemical Communications
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